Cas no 37470-58-9 (Ethyl 3-bromo-4-hydroxybenzoate)

Ethyl 3-bromo-4-hydroxybenzoate is a brominated aromatic ester with the molecular formula C₉H₉BrO₃. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and fine chemicals. Its key functional groups—a bromo substituent and a hydroxyl group—enable selective modifications, making it valuable for coupling reactions and derivatization. The ethyl ester moiety enhances solubility in organic solvents, facilitating further chemical transformations. With a well-defined structure and high purity, it ensures consistent reactivity in synthetic applications. Its stability under standard conditions and compatibility with various reaction conditions further underscore its utility in research and industrial processes.

Ethyl 3-bromo-4-hydroxybenzoate structure

37470-58-9 structure

Product Name:Ethyl 3-bromo-4-hydroxybenzoate

CAS No:37470-58-9

MF:C₉H₉BrO₃

MW:245.069962263107

MDL:MFCD06204654

CID:854076

PubChem ID:4778964

Update Time:2025-05-20

Ethyl 3-bromo-4-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 3-bromo-4-hydroxybenzoate
- 3-bromo-4-hydroxyBenzoic acid ethyl ester
- Benzoic acid, 3-bromo-4-hydroxy-, ethyl ester
- 3-Brom-4-hydroxy-benzoesaeure-aethylester
- 3-bromo-4-hydroxy-benzoic acid ethyl ester
- AC1NGRQB
- ARONIS010140
- CTK1A9541
- ethyl 2-bromo-4-hydroxybenzoate
- SBB067771
- STL065740
- SureCN2543424
- BBB/383
- CMXRBHNFKLKRFS-UHFFFAOYSA-N
- 1885AE
- ethyl 3-bromanyl-4-oxidanyl-benzoate
- FCH1318354
- OR17125
- AK130410
- BB0287106
- AX8188605
- ST45046867
- A823682
- SY060932
- 37470-58-9
- MFCD06204654
- AKOS000319635
- DB-069550
- CS-0037718
- DTXSID80406526
- AS-60508
- SCHEMBL2543424
- ETHYL3-BROMO-4-HYDROXYBENZOATE
- MDL： MFCD06204654
- Inchi： 1S/C9H9BrO3/c1-2-13-9(12)6-3-4-8(11)7(10)5-6/h3-5,11H,2H2,1H3
- InChI Key： CMXRBHNFKLKRFS-UHFFFAOYSA-N
- SMILES： BrC1=C(C=CC(C(=O)OCC)=C1)O

Computed Properties

Exact Mass: 243.97347
Monoisotopic Mass: 243.97351g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 184
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 46.5

Experimental Properties

Boiling Point: 297.9±20.0℃/760mmHg
PSA: 46.53

Ethyl 3-bromo-4-hydroxybenzoate Security Information

HazardClass：IRRITANT

Ethyl 3-bromo-4-hydroxybenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019094511-1g	Ethyl 3-bromo-4-hydroxybenzoate	37470-58-9	97%	1g	$313.04	2023-09-02
Alichem	A019094511-5g	Ethyl 3-bromo-4-hydroxybenzoate	37470-58-9	97%	5g	$1085.62	2023-09-02
TRC	E903978-10mg	Ethyl 3-Bromo-4-hydroxybenzoate	37470-58-9		10mg	$ 50.00	2022-06-05
TRC	E903978-50mg	Ethyl 3-Bromo-4-hydroxybenzoate	37470-58-9		50mg	$ 95.00	2022-06-05
TRC	E903978-100mg	Ethyl 3-Bromo-4-hydroxybenzoate	37470-58-9		100mg	$ 135.00	2022-06-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	024177-1g	Ethyl 3-bromo-4-hydroxybenzoate	37470-58-9		1g	4892CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	024177-500mg	Ethyl 3-bromo-4-hydroxybenzoate	37470-58-9		500mg	3233CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-PB206-5g	Ethyl 3-bromo-4-hydroxybenzoate	37470-58-9	97%	5g	4529CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-PB206-250mg	Ethyl 3-bromo-4-hydroxybenzoate	37470-58-9	97%	250mg	715CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-PB206-100mg	Ethyl 3-bromo-4-hydroxybenzoate	37470-58-9	97%	100mg	327CNY	2021-05-07

Ethyl 3-bromo-4-hydroxybenzoate Related Literature

1. Evidence of pre-micellar aggregates in aqueous solution of amphiphilic PDMS–PEO block copolymer†

Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
2. Excellent energy storage performance in NaNbO3-based relaxor antiferroeic ceramics under a low electric field

XuxinCheng,XiaomingChen,PengyuanFan
3. Emerging investigator series: bacteriophages as nano engineering tools for quality monitoring and pathogen detection in water and wastewater

Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
4. Emergence of cationic polyamine dendrimersomes: design, stimuli sensitivity and potential biomedical applications

Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
5. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548

Related Categories

Additional information on Ethyl 3-bromo-4-hydroxybenzoate

Ethyl 3-bromo-4-hydroxybenzoate: A Comprehensive Overview

Ethyl 3-bromo-4-hydroxybenzoate, with the CAS number 37470-58-9, is a compound of significant interest in various fields of chemistry and material science. This compound, also known as ethyl 3-bromo-4-hydroxybenzoate, is a derivative of benzoic acid, where the hydroxyl and bromine substituents are located at the 4 and 3 positions, respectively. The ethyl ester group further enhances its chemical reactivity and functional versatility.

Recent studies have highlighted the potential of Ethyl 3-bromo-4-hydroxybenzoate in drug delivery systems due to its unique physicochemical properties. Researchers have explored its ability to act as a carrier for hydrophobic drugs, leveraging its amphiphilic nature. This compound has shown promise in improving drug solubility and bioavailability, making it a valuable addition to pharmaceutical formulations.

In the realm of materials science, Ethyl 3-bromo-4-hydroxybenzoate has been investigated for its role in the synthesis of advanced polymers and coatings. Its bromine substituent provides sites for polymerization reactions, enabling the creation of materials with tailored mechanical and thermal properties. For instance, studies have demonstrated its use in developing high-performance adhesives with enhanced durability under extreme conditions.

The synthesis of Ethyl 3-bromo-4-hydroxybenzoate typically involves a multi-step process that includes bromination, hydroxylation, and esterification. Recent advancements in catalytic methods have optimized these steps, reducing reaction times and improving yield. These improvements are particularly significant for large-scale production in industries such as agrochemicals and specialty chemicals.

From an environmental perspective, Ethyl 3-bromo-4-hydroxybenzoate has been studied for its biodegradability and ecological impact. Research indicates that under specific microbial conditions, this compound can undergo efficient biodegradation, minimizing its environmental footprint. This finding is crucial for industries seeking sustainable alternatives to traditional chemical agents.

In conclusion, Ethyl 3-bromo-4-hydroxybenzoate (CAS No: 37470-58-9) stands out as a versatile compound with applications spanning pharmaceuticals, materials science, and environmental chemistry. Its unique structure and functional groups make it a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new applications and optimizations, this compound is poised to play an increasingly important role in modern chemical innovation.